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Compound of Interest

Compound Name:
Ethyl 2,4,5-

trichlorophenoxyacetate

CAS No.: 1928-39-8

Cat. No.: B158311 Get Quote

Executive Assessment & Hazard Characterization
Ethyl 2,4,5-trichlorophenoxyacetate (Ethyl 2,4,5-T) is not a standard organic waste. It is a

derivative of 2,4,5-T, a compound historically linked to 2,3,7,8-tetrachlorodibenzo-p-dioxin

(TCDD) contamination. Even high-purity laboratory grades may contain trace amounts of dioxin

precursors.

Treating this substance as generic "halogenated waste" is a critical safety failure. It requires a

chain of custody that guarantees high-temperature incineration (>1000°C) to prevent the

reformation of dioxins during thermal destruction.

Chemical Profile & Regulatory Status[1]
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Parameter Specification

Chemical Name Ethyl 2-(2,4,5-trichlorophenoxy)acetate

CAS Number 1928-39-8

Molecular Formula C₁₀H₉Cl₃O₃

RCRA Waste Code
U232 (Parent Acid) / F027 (Dioxin-precursor

context)*

Primary Hazard
Aquatic Toxicity, Carcinogenicity (Suspected),

Teratogenicity

Disposal Method High-Temperature Incineration ONLY

*Note: While U232 strictly refers to the acid, best practice dictates treating the ester with the

same rigor due to rapid hydrolysis and impurity profiles.

Pre-Operational Safety: The "Why" Behind PPE
Choices
CRITICAL WARNING: Standard laboratory nitrile gloves provide insufficient protection against

halogenated esters.

The Mechanism of Failure
Ethyl 2,4,5-T combines an ester group with a chlorinated aromatic ring.

Solvation: The ester functionality facilitates rapid wetting and swelling of nitrile rubber.

Permeation: Once swollen, the chlorinated aromatic structure permeates the glove matrix,

often achieving breakthrough in <5 minutes.

Required PPE Protocol[2][3]
Primary Barrier:Silver Shield® / 4H® (PE/EVOH Laminate) gloves. These are chemically

impervious to this class of aromatics.
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Dexterity Layer: If laminate gloves reduce dexterity, wear them as an inner liner under a

standard nitrile glove (Double-Gloving).

Respiratory: Handling neat powder requires a fume hood or a P100 HEPA respirator.

Step-by-Step Disposal Workflow
This protocol ensures compliance with strict environmental standards (EPA/RCRA) and

prevents downstream contamination.

Phase 1: Segregation & Solubilization
Do not mix with non-halogenated solvents (e.g., Acetone, Ethanol).

Solid Waste: If the material is a solid, dissolve it in a minimal amount of Dichloromethane

(DCM) or Chloroform.

Reasoning: Solid residues in drums can create "hot spots" in incinerators. Solubilizing

ensures a homogeneous feed into the burner, guaranteeing complete destruction of the

chlorinated ring.

Liquid Waste: Combine only with other halogenated waste streams.

Phase 2: Containerization
Material: Amber Glass or High-Density Polyethylene (HDPE).

Avoid: Metal cans. The ester can hydrolyze to the acid (2,4,5-T) in the presence of

moisture, which corrodes metal, leading to leaks.

Headspace: Leave 10% headspace to allow for vapor expansion.

Phase 3: Labeling & Documentation
The label must be explicit to prevent the waste from being diverted to fuel blending (which

operates at lower temperatures).

Standard Tag: "Hazardous Waste - Halogenated Solvent"

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Constituent: "Contains Ethyl 2,4,5-trichlorophenoxyacetate"[1][2]

Critical Warning:"POTENTIAL DIOXIN PRECURSOR - INCINERATE ONLY"

Operational Logic Visualization
The following diagram illustrates the decision matrix for handling this specific waste stream.
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(>1000°C with Scrubbers)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and packaging of Ethyl 2,4,5-T waste to ensure

destruction efficiency.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b158311?utm_src=pdf-body
http://lookchemicals.com/products/1928-39-8.html
http://www.bcpcpesticidecompendium.org/derivatives/2,4,5-t-etexyl.html
https://www.benchchem.com/product/b158311?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures: Spill Response
In the event of a spill outside primary containment:

Evacuate & Isolate: Clear the immediate area (15 ft radius).

PPE Up: Don Silver Shield® laminate gloves and chemical splash goggles.

Containment:

Do not use paper towels. They increase surface area for volatilization.

Use: Vermiculite, dry sand, or proprietary "Solvent/Organic" absorbent pads.

Decontamination:

After removing bulk material, scrub the surface with a detergent solution (surfactant).

Reasoning: Chlorinated aromatics are hydrophobic; water alone will spread the

contamination. The surfactant lifts the molecule for removal.

Disposal of Cleanup Materials: All absorbent materials must be bagged, labeled as

Hazardous Waste (Halogenated), and processed via the incineration stream described

above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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